![molecular formula C18H26O4 B064311 6-(4-Hexyloxyphenyl)-6-oxohexanoic acid CAS No. 178686-87-8](/img/structure/B64311.png)
6-(4-Hexyloxyphenyl)-6-oxohexanoic acid
Overview
Description
6-(4-Hexyloxyphenyl)-6-oxohexanoic acid, also known as HOPOH, is a naturally occurring organic compound found in some plant species. It is a non-aromatic, linear, saturated carboxylic acid with a molecular formula of C14H22O3. HOPOH has been studied for its potential therapeutic applications, particularly in the field of cancer research.
Scientific Research Applications
Antioxidant Properties and Analysis
6-(4-Hexyloxyphenyl)-6-oxohexanoic acid, due to its structural characteristics, could potentially exhibit antioxidant properties. A study by Munteanu and Apetrei (2021) reviews various methods used to determine antioxidant activity, emphasizing the importance of understanding the operating mechanisms and kinetics of processes involving antioxidants. The study elucidates the relevance of spectrophotometry in assessing these activities, which might be applicable to studying the antioxidant capacity of this compound as well (Munteanu & Apetrei, 2021).
Biotechnological Routes and Chemical Synthesis
The biotechnological and chemical synthesis routes for various acids, including phosphonic acids as discussed by Sevrain et al. (2017), indicate the potential of this compound in various fields due to its structural analogies. The review highlights the diverse applications of phosphonic acids in areas such as drug synthesis, bone targeting, and material functionalization, suggesting the possibility of similar applications for this compound (Sevrain et al., 2017).
Oxidation Processes and Industrial Applications
The chemical structure of this compound implies its potential involvement in oxidation processes. A comprehensive review by Abutaleb and Ali (2021) on the oxidation of cyclohexane, which is fundamental in the industrial manufacture of essential compounds, highlights the significance of understanding the types of catalysts, solvents, and reaction parameters. This information could be crucial for optimizing the conditions for reactions involving this compound and exploiting its potential in industrial applications (Abutaleb & Ali, 2021).
Hydroxy Acids and Cosmetic Applications
The role of hydroxy acids in cosmetic formulations is well-established, as discussed by Kornhauser et al. (2010). The review elaborates on the applications, safety evaluation, and biological mechanisms of hydroxy acids, emphasizing their importance in treating conditions like photoaging and acne. This insight into hydroxy acids could be extrapolated to understand the cosmetic applications and safety considerations of this compound (Kornhauser, Coelho, & Hearing, 2010).
Mechanism of Action
Future Directions
Biochemical Analysis
Biochemical Properties
The biochemical properties of 6-(4-Hexyloxyphenyl)-6-oxohexanoic acid are not well-studied. Based on its structure, it can be inferred that it might interact with various enzymes, proteins, and other biomolecules. The nature of these interactions could be influenced by the hexyloxyphenyl and oxohexanoic acid groups present in the molecule .
Cellular Effects
It could potentially influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It could potentially exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Transport and Distribution
It could potentially interact with transporters or binding proteins, influencing its localization or accumulation .
properties
IUPAC Name |
6-(4-hexoxyphenyl)-6-oxohexanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26O4/c1-2-3-4-7-14-22-16-12-10-15(11-13-16)17(19)8-5-6-9-18(20)21/h10-13H,2-9,14H2,1H3,(H,20,21) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQEAOKMHCOWRNY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCOC1=CC=C(C=C1)C(=O)CCCCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20571106 | |
Record name | 6-[4-(Hexyloxy)phenyl]-6-oxohexanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20571106 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
306.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
178686-87-8 | |
Record name | 6-[4-(Hexyloxy)phenyl]-6-oxohexanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20571106 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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